Cas no 6272-55-5 (7,8,9,10-Tetrahydro-benzoapyren-7-ol)

7,8,9,10-Tetrahydro-benzoapyren-7-ol structure
6272-55-5 structure
Product Name:7,8,9,10-Tetrahydro-benzoapyren-7-ol
CAS No:6272-55-5
MF:C20H16O
MW:272.340445518494
MDL:MFCD00192475
CID:507948
PubChem ID:24864391
Update Time:2025-04-19

7,8,9,10-Tetrahydro-benzoapyren-7-ol Chemical and Physical Properties

Names and Identifiers

    • 7,8,9,10-Tetrahydrobenzo[pqr]tetraphen-7-ol
    • 7,8,9,10-Tetrahydro-
    • 7,8,9,10-Tetrahydro-benzo[a]pyren-7-ol
    • 7,8,9,10-Tetrahydrobenzo[a]Pyren-7-ol
    • Benzo[a]pyren-7-ol,7,8,9,10-tetrahydro-
    • (+-)-7.8.9.10-tetrahydro-benzo[a]pyrenol-(7)
    • (+-)-7-Hydroxy-7.8.9.10-tetrahydro-benzo[a]pyren
    • (+-)-7-Hydroxy-7.8.9.10-tetrahydro-benzo[def]chrysen
    • 7-Hydroxy-7,8,9,10-tetrahydrobenzo(a)pyrene
    • 7-hydroxy-7,8,9,10-tetrahydrobenzo[a]pyrene
    • 7-hydroxy-7,8,9,10-tetrahydrobenzopyrene
    • Benzo(a)pyren-7-ol
    • BRN 2282608
    • 7,8,9,10-Tetrahydro-benzoapyren-7-ol
    • Benzo(a)pyren-7-ol, 7,8,9,10-tetrahydro-
    • DTXSID701259958
    • MFCD00192475
    • CS-W012356
    • DB-073180
    • PENTACYCLO[10.6.2.0(2),?.0?,(1)?.0(1)?,(2)?]ICOSA-1(19),2(7),8,10,12,14,16(20),17-OCTAEN-6-OL
    • NSC 30871
    • NSC-30871
    • 7,8,9,10-tetrahydro-benzo[a]pyrene-7-ol
    • SCHEMBL5873460
    • PD018456
    • 3-06-00-03750 (Beilstein Handbook Reference)
    • NSC30871
    • 7,8,9,10-Tetrahydrobenzo[a]pyren-7-ol, 98%
    • NS00115986
    • HY-W011640
    • AS-35417
    • 6272-55-5
    • 7,8,9,10-Tetrahydrobenzo(a)pyren-7-ol
    • 7-HTBP
    • AKOS015899629
    • MDL： MFCD00192475
    • Inchi： 1S/C20H16O/c21-18-6-2-5-15-16-10-9-13-4-1-3-12-7-8-14(11-17(15)18)20(16)19(12)13/h1,3-4,7-11,18,21H,2,5-6H2
    • InChI Key： VKUQFYXBPGXTKI-UHFFFAOYSA-N
    • SMILES： OC1CCCC2C3C=CC4C=CC=C5C=CC(=CC=21)C=3C=45

Computed Properties

  • Exact Mass: 272.12000
  • Monoisotopic Mass: 272.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 142-144 °C (lit.)
  • Boiling Point: 508.5±19.0 °C at 760 mmHg
  • Flash Point: 189.2±13.7 °C
  • Refractive Index: 1.835
  • PSA: 20.23000
  • LogP: 4.95370
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

7,8,9,10-Tetrahydro-benzoapyren-7-ol Security Information

7,8,9,10-Tetrahydro-benzoapyren-7-ol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

7,8,9,10-Tetrahydro-benzoapyren-7-ol Pricemore >>

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